Glycine, N-(S-(2-((2,5-diamino-1-oxopentyl)amino)-4-methoxy-5-(((1-met hyl-4-piperidinyl)amino)carbo
Glycine, N-(S-(2-((2,5-diamino-1-oxopentyl)amino)-4-methoxy-5-(((1-met hyl-4-piperidinyl)amino)carbo
Brand Name:
Vulcanchem
CAS No.:
129596-89-0
VCID:
VC0152655
InChI:
InChI=1S/C29H46N8O9S/c1-37-10-7-16(8-11-37)34-26(42)17-12-23(20(13-22(17)46-2)35-27(43)18(31)4-3-9-30)47-15-21(29(45)33-14-25(40)41)36-28(44)19(32)5-6-24(38)39/h12-13,16,18-19,21H,3-11,14-15,30-32H2,1-2H3,(H,33,45)(H,34,42)(H,35,43)(H,36,44)(H,38,39)(H,40,41)/t18-,19-,21-/m0/s1
SMILES:
CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)C(CCCN)N)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N
Molecular Formula:
C29H46N8O9S
Molecular Weight:
682.8 g/mol
Glycine, N-(S-(2-((2,5-diamino-1-oxopentyl)amino)-4-methoxy-5-(((1-met hyl-4-piperidinyl)amino)carbo
CAS No.: 129596-89-0
Main Products
VCID: VC0152655
Molecular Formula: C29H46N8O9S
Molecular Weight: 682.8 g/mol
| CAS No. | 129596-89-0 |
|---|---|
| Product Name | Glycine, N-(S-(2-((2,5-diamino-1-oxopentyl)amino)-4-methoxy-5-(((1-met hyl-4-piperidinyl)amino)carbo |
| Molecular Formula | C29H46N8O9S |
| Molecular Weight | 682.8 g/mol |
| IUPAC Name | (4S)-4-amino-5-[[(2R)-1-(carboxymethylamino)-3-[2-[[(2S)-2,5-diaminopentanoyl]amino]-4-methoxy-5-[(1-methylpiperidin-4-yl)carbamoyl]phenyl]sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C29H46N8O9S/c1-37-10-7-16(8-11-37)34-26(42)17-12-23(20(13-22(17)46-2)35-27(43)18(31)4-3-9-30)47-15-21(29(45)33-14-25(40)41)36-28(44)19(32)5-6-24(38)39/h12-13,16,18-19,21H,3-11,14-15,30-32H2,1-2H3,(H,33,45)(H,34,42)(H,35,43)(H,36,44)(H,38,39)(H,40,41)/t18-,19-,21-/m0/s1 |
| Standard InChIKey | MWWPXANGCUTKTQ-ZJOUEHCJSA-N |
| Isomeric SMILES | CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)[C@H](CCCN)N)SC[C@@H](C(=O)NCC(=O)O)NC(=O)[C@H](CCC(=O)O)N |
| SMILES | CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)C(CCCN)N)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N |
| Canonical SMILES | CN1CCC(CC1)NC(=O)C2=CC(=C(C=C2OC)NC(=O)C(CCCN)N)SCC(C(=O)NCC(=O)O)NC(=O)C(CCC(=O)O)N |
| Synonyms | (14C)BMCP BMCP S-(2-ornithylamino-4-methoxy-5-(1'-methyl-4'-piperidylamino)carboxyphenyl)glutathione |
| PubChem Compound | 3083126 |
| Last Modified | Nov 11 2021 |
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